Cas no 1256956-70-3 (5-bromo-2-(difluoromethyl)-1H-1,3-benzodiazole)

• Product Name: 5-bromo-2-(difluoromethyl)-1H-1,3-benzodiazole
• CAS No: 1256956-70-3
• MF: C₈H₅BrF₂N₂
• MW: 247.039507627487
• CID: 4582636
• PubChem ID: 64723539
• Update Time: 2025-11-01

5-bromo-2-(difluoromethyl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-(difluoromethyl)-1H-benzo[d]imidazole
• 5-bromo-2-(difluoromethyl)-1H-1,3-benzodiazole

• Inchi： 1S/C8H5BrF2N2/c9-4-1-2-5-6(3-4)13-8(12-5)7(10)11/h1-3,7H,(H,12,13)
• InChI Key： DNVWMFVLIONESY-UHFFFAOYSA-N
• SMILES： C1(C(F)F)=NC2=CC=C(Br)C=C2N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 5-bromo-2-(difluoromethyl)-1H-1,3-benzodiazole

Introduction to 5-bromo-2-(difluoromethyl)-1H-1,3-benzodiazole (CAS No. 1256956-70-3)

5-bromo-2-(difluoromethyl)-1H-1,3-benzodiazole (CAS No. 1256956-70-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound belongs to the benzodiazole family, which is well-documented for its broad spectrum of biological activities. The presence of both bromine and difluoromethyl substituents in its molecular structure imparts unique chemical properties, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 5-bromo-2-(difluoromethyl)-1H-1,3-benzodiazole consists of a benzodiazole core substituted with a bromine atom at the 5-position and a difluoromethyl group at the 2-position. This specific arrangement enhances its reactivity and interaction with biological targets, which is a critical factor in drug design. The compound’s stability under various chemical conditions and its ability to undergo selective modifications make it an attractive candidate for further exploration in synthetic chemistry.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various neurological and inflammatory disorders. 5-bromo-2-(difluoromethyl)-1H-1,3-benzodiazole has been investigated for its potential role in modulating neurotransmitter systems and inhibiting key enzymes involved in inflammatory pathways. Preliminary studies suggest that this compound exhibits promising pharmacological properties, including binding affinity to specific receptors and enzyme inhibition.

One of the most compelling aspects of 5-bromo-2-(difluoromethyl)-1H-1,3-benzodiazole is its versatility in drug design. The bromine atom provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in the synthesis of complex pharmaceuticals. Additionally, the difluoromethyl group can enhance metabolic stability and binding affinity by introducing hydrophobic interactions and electronic effects.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of 5-bromo-2-(difluoromethyl)-1H-1,3-benzodiazole. Molecular docking studies have identified potential binding pockets in target proteins, providing insights into how this compound may interact with biological systems. These findings are crucial for optimizing its pharmacological profile and developing more effective derivatives.

The synthesis of 5-bromo-2-(difluoromethyl)-1H-1,3-benzodiazole involves multi-step organic reactions that require precise control over reaction conditions. Key steps include the bromination of a precursor benzodiazole derivative followed by the introduction of the difluoromethyl group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity.

From a medicinal chemistry perspective, 5-bromo-2-(difluoromethyl)-1H-1,3-benzodiazole represents an important example of how structural modifications can influence biological activity. The combination of bromine and difluoromethyl substituents creates a unique pharmacophore that can be exploited to develop drugs with enhanced efficacy and selectivity. This underscores the importance of rational drug design in modern pharmaceutical research.

Future studies on 5-bromo-2-(difluoromethyl)-1H-1,3-benzodiazole are expected to focus on its pharmacokinetic properties and potential therapeutic applications. Preclinical trials will be essential to evaluate its safety and efficacy in vivo, paving the way for further development into clinical candidates. The compound’s potential as an intermediate in synthesizing more complex molecules also makes it a valuable asset for academic and industrial research laboratories.

In conclusion,5-bromo-2-(difluoromethyl)-1H-1,3-benzodiazole (CAS No. 1256956-70-3) is a multifaceted compound with significant implications in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a compelling subject for further research and development. As our understanding of drug design principles continues to evolve,5-bromo-2-(difluoromethyl)-1H-1,3-benzodiazole is poised to play a crucial role in the discovery of novel therapeutic agents.